Cas no 4464-18-0 (1,3,5-Benzenetrimethanol)

1,3,5-Benzenetrimethanol Properties

Names and Identifiers

• 1,3,5-BENZENETRIMETHANOL
• [3,5-bis(hydroxymethyl)phenyl]methanol
• benzene-1,3,5-triyltrimethanol
• 1,3,5-Tris(hydroxymethyl)benzene
• AK164464
• BZTA11
• 1,3,5-tri(hydroxymethyl)benzene
• SQAMZFDWYRVIMG-UHFFFAOYSA-N
• 1,3,5-tris(hydroxylmethyl)benzene
• BBL103061
• STL556870
• 3812AE
• FCH843078
• 1,3,5-Benzenetrimethanol, AldrichCPR
• J-400093
• A826650
• benzene-1,3,5-trimethanol
• 4464-18-0
• FT-0683862
• DTXSID60372710
• SY031239
• tert-Butyl3-hydroxy-2,2-dimethylpropylcarbamate
• B3586
• AKOS004903525
• CS-W017806
• SCHEMBL63159
• AS-38846
• MFCD01108484
• 1,3,5-tris[Hydroxymethyl]benzene
• ?1,3,5-Benzenetrimethanol
• YSWG192
• AM20040497
• Benzenetrimethanol
• DB-000105
• +Expand

• MDL： MFCD01108484
• InChIKey： SQAMZFDWYRVIMG-UHFFFAOYSA-N
• Inchi： 1S/C9H12O3/c10-4-7-1-8(5-11)3-9(2-7)6-12/h1-3,10-12H,4-6H2
• SMILES： O([H])C([H])([H])C1C([H])=C(C([H])([H])O[H])C([H])=C(C([H])([H])O[H])C=1[H]

Computed Properties

• Exact Mass: 168.078644g/mol
• Surface Charge: 0
• XLogP3: -0.7
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.078644g/mol
• Monoisotopic Mass: 168.078644g/mol
• Topological Polar Surface Area: 60.7Ų
• Heavy Atom Count: 12
• Complexity: 91.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.16350
• PSA: 60.69000
• Refractive Index: 1.613
• Boiling Point: 389.1 °C at 760 mmHg
• Melting Point: 76.0 to 80.0 deg-C
• Flash Point: 389.1 °C at 760 mmHg
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.285

1,3,5-Benzenetrimethanol Security Information

• HazardClass：IRRITANT

1,3,5-Benzenetrimethanol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether